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Compound of Interest

Compound Name: Doxepin Hydrochloride

Cat. No.: B602265

The following guide provides essential safety and logistical information for the proper disposal
of Doxepin Hydrochloride, ensuring compliance with regulatory standards and promoting a
safe laboratory environment. This information is intended for researchers, scientists, and drug
development professionals.

Core Disposal Principles

The fundamental principle for the disposal of Doxepin Hydrochloride is to manage it as
chemical waste in accordance with all federal, state, and local regulations.[1][2][3] It is crucial
not to discharge Doxepin Hydrochloride into sewers or waterways.[1] While Doxepin
Hydrochloride is not a federally controlled substance according to the Drug Enforcement
Administration (DEA), its disposal is governed by the Environmental Protection Agency (EPA)
regulations for pharmaceutical waste.[4][5] The EPA prohibits the disposal of hazardous waste
pharmaceuticals "down the drain” (sewering).[6][7]

Disposal should be handled by a licensed environmental management vendor, with incineration
being the recommended method to ensure the substance is rendered non-retrievable.[4][8][9]

Quantitative Toxicity Data

For risk assessment and handling purposes, the following toxicological data for Doxepin
Hydrochloride is provided.
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Species Route Dosage Metric Value
Human Oral LDLo 90 mg/kg
Rat Oral LD50 147 mg/kg
Rat Intraperitoneal LD50 84 mg/kg
Rat Subcutaneous LD50 155 mg/kg
Rat Intravenous LD50 13 mg/kg
Mouse Oral LD50 180 mg/kg
Mouse Subcutaneous LD50 160 mg/kg
Mouse Intravenous LD50 15 mg/kg

Data sourced from
RTECS - Register of
Toxic Effects of

Chemical Substances.

[1]

Disposal Protocol for Doxepin Hydrochloride

This protocol outlines the step-by-step methodology for the safe handling and disposal of
Doxepin Hydrochloride waste in a laboratory.

1.0 Waste Identification and Characterization 1.1. Identify all waste streams containing
Doxepin Hydrochloride, including pure substance, contaminated labware (e.qg., vials, gloves,
bench paper), and solutions. 1.2. Consult your institution's Environmental Health and Safety
(EHS) department to perform a formal hazardous waste determination.[9] While not explicitly
listed as a P- or U-series hazardous waste by the Resource Conservation and Recovery Act
(RCRA), a waste can be deemed hazardous based on its characteristics (e.qg., toxicity).[2][10]
EHS will provide guidance based on federal and state regulations.

2.0 Waste Segregation and Containerization 2.1. Segregate Doxepin Hydrochloride waste
from other laboratory waste streams at the point of generation. 2.2. Use a dedicated, leak-
proof, and sealable waste container compatible with the chemical. The container must be in

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01142.pdf?1519144346
https://www.benchchem.com/product/b602265?utm_src=pdf-body
https://www.benchchem.com/product/b602265?utm_src=pdf-body
https://www.benchchem.com/product/b602265?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.spectrumchemical.com/media/sds/D1195_AGHS.pdf
https://www.crowell.com/en/insights/client-alerts/epa-to-allow-certain-hazardous-pharmaceuticals-to-be-disposed-of-as-universal-waste
https://www.benchchem.com/product/b602265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

good condition, free of defects or rust.[11] 2.3. For dry materials, use procedures that avoid
generating dust.[1] 2.4. Never mix incompatible wastes. Doxepin Hydrochloride should be
kept away from strong oxidizers.[3]

3.0 Labeling 3.1. Immediately label the waste container. The label should clearly state:

"Hazardous Waste" (or as directed by EHS).

The full chemical name: "Doxepin Hydrochloride".
The accumulation start date.

Associated hazards (e.g., "Toxic").

4.0 Storage 4.1. Store the sealed waste container in a designated, secure satellite
accumulation area or central storage area. 4.2. The storage area should be cool, dry, and well-
ventilated, away from incompatible materials.[1] 4.3. Ensure the storage area is inaccessible to
the general public or unauthorized personnel.[11]

5.0 Disposal and Shipment 5.1. Arrange for waste pickup through your institution's EHS
department. 5.2. EHS will coordinate with a licensed hazardous waste vendor for transport and
final disposal.[9] 5.3. The primary method of disposal should be incineration to meet the "non-
retrievable" standard.[8][12] 5.4. Maintain all records and manifests of the waste transfer and
disposal for a minimum of three years, or as required by law.[9]

Emergency Procedures for Spills

Minor Spills:

Remove all sources of ignition.[1]

Clean up spills immediately using dry cleanup procedures to avoid dust generation.[1]

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,
and a lab coat.[1]

Place the spilled material and cleanup debris into a suitable, labeled container for waste
disposal.[1]

Major Spills:
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Evacuate personnel from the immediate area and move upwind.[1]

Alert your institution's emergency responders and EHS department, providing the location

and nature of the hazard.[1]

Wear full body protective clothing and a self-contained breathing apparatus.[1]

Prevent the spilled material from entering drains or waterways.[1]

Doxepin Hydrochloride Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Doxepin Hydrochloride waste in a research environment.
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Caption: Workflow for the safe disposal of Doxepin HCI waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b602265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b602265?utm_src=pdf-custom-synthesis
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01142.pdf?1519144346
https://www.spectrumchemical.com/media/sds/D1195_AGHS.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/177.pdf
https://ajantapharmausa.com/wp-content/uploads/2022/05/Doxepin-HCL-Capsules.pdf
https://www.dykema.com/news-insights/epa-proposes-rules-governing-disposal-of-certain-pharmaceuticals-as-hazardous-wastes.html
https://www.red-on-line.com/blog/us-epa-issues-final-rule-governing-management-hazardous-waste-pharmaceuticals/
https://www.red-on-line.com/blog/us-epa-issues-final-rule-governing-management-hazardous-waste-pharmaceuticals/
https://www.fennemorelaw.com/environmental-protection-agency-issues-new-rule-for-handling-of-hazardous-waste-pharmaceuticals/
https://usbioclean.com/how-to-dispose-of-controlled-substances/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.crowell.com/en/insights/client-alerts/epa-to-allow-certain-hazardous-pharmaceuticals-to-be-disposed-of-as-universal-waste
https://www.stericycle.com/en-us/resource-center/blog/unpacking-the-epa-final-hazardous-pharmaceutical-waste-rule
https://www.federalregister.gov/documents/2014/09/09/2014-20926/disposal-of-controlled-substances
https://www.benchchem.com/product/b602265#doxepin-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b602265#doxepin-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b602265#doxepin-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b602265#doxepin-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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